N-[2-(1-azepanyl)-2-oxoethyl]-N-(3,4-dichlorophenyl)benzenesulfonamide

• IUPAC Name: N-[2-(azepan-1-yl)-2-oxoethyl]-N-(3,4-dichlorophenyl)benzenesulfonamide
• InChI: InChI=1S/C20H22Cl2N2O3S/c21-18-11-10-16(14-19(18)22)24(28(26,27)17-8-4-3-5-9-17)15-20(25)23-12-6-1-2-7-13-23/h3-5,8-11,14H,1-2,6-7,12-13,15H2
• InChI Key: AGMUJSFEIQZUGB-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CN(C2=CC(=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H22Cl2N2O3S
• Molecular Weight: 441.4 g/mol

Description

N-[2-(1-azepanyl)-2-oxoethyl]-N-(3,4-dichlorophenyl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. The compound is commonly referred to as AZD-3965 and is a selective inhibitor of monocarboxylate transporter 1 (MCT1).

Mechanism of Action

AZD-3965 selectively inhibits N-[2-(1-azepanyl)-2-oxoethyl]-N-(3,4-dichlorophenyl)benzenesulfonamide, which is a transporter protein that facilitates the uptake of lactate into cells. Cancer cells rely heavily on lactate as an energy source, and blocking the uptake of lactate can disrupt their metabolism and inhibit their growth. This mechanism of action has been demonstrated in preclinical studies and is currently being investigated in clinical trials.
Biochemical and Physiological Effects:
AZD-3965 has been shown to have minimal toxicity in preclinical studies, and its effects on normal cells and tissues are limited. The compound has been shown to selectively target cancer cells and inhibit their growth, while leaving normal cells unaffected. Additionally, AZD-3965 has been shown to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

AZD-3965 has several advantages for use in lab experiments. The compound is highly selective for N-[2-(1-azepanyl)-2-oxoethyl]-N-(3,4-dichlorophenyl)benzenesulfonamide and has minimal off-target effects, making it a valuable tool for studying lactate metabolism in cancer cells. However, the compound is not suitable for all types of cancer, and its efficacy may vary depending on the specific cancer type and stage.

Future Directions

There are several potential future directions for research on AZD-3965. One area of interest is the development of combination therapies that incorporate AZD-3965 with other cancer treatments, such as chemotherapy and immunotherapy. Another area of interest is the identification of biomarkers that can predict the response to AZD-3965 and guide patient selection for clinical trials. Additionally, further research is needed to fully understand the mechanism of action of AZD-3965 and its potential for use in other diseases beyond cancer.

Scientific Research Applications

AZD-3965 has been extensively studied for its potential as a therapeutic agent in various types of cancer, including breast, lung, and pancreatic cancer. The compound has been shown to inhibit the growth and proliferation of cancer cells by blocking the uptake of lactate, which is an important energy source for tumor cells. This mechanism of action makes AZD-3965 a promising candidate for cancer treatment.